Cas no 1313712-07-0 (Aspergillusene B)

Aspergillusene B structure
Aspergillusene B structure
Product Name:Aspergillusene B
CAS No:1313712-07-0
MF:C15H18O3
MW:246.301624774933
CID:6644064
PubChem ID:53468691
Update Time:2024-03-02

Aspergillusene B Chemical and Physical Properties

Names and Identifiers

    • Q27136712
    • 6-Benzofurancarboxylic acid, 3-methyl-2-(3-methylbutyl)-
    • CHEBI:68219
    • 1313712-07-0
    • DTXSID201201897
    • Aspergillusene B
    • CHEMBL1812023
    • 3-methyl-2-(3-methylbutyl)-1-benzofuran-6-carboxylic acid
    • Inchi: 1S/C15H18O3/c1-9(2)4-7-13-10(3)12-6-5-11(15(16)17)8-14(12)18-13/h5-6,8-9H,4,7H2,1-3H3,(H,16,17)
    • InChI Key: PLDCIRZIXZQVGV-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=O)O)C=CC=2C(C)=C1CCC(C)C

Computed Properties

  • Exact Mass: 246.125594432g/mol
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 50.4Ų
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